4-Ethoxymethylpyrazole

• Molecular Formula: C6H10N2O
• Molecular Weight: 126.16 g/mol
• IUPAC Name: 4-(ethoxymethyl)-1H-pyrazole
• InChI: InChI=1S/C6H10N2O/c1-2-9-5-6-3-7-8-4-6/h3-4H,2,5H2,1H3,(H,7,8)
• InChI Key: CCRKSEGEATVWQG-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=CNN=C1

Description

4-Ethoxymethylpyrazole is a useful research compound. Its molecular formula is C6H10N2O and its molecular weight is 126.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-trityl-4-ethoxymethylpyrazole (1.800 g, 4.88 mmol) was dissolved in a mixture of ethanol/acetone (15 ml/5 ml) and 30 mL of 2N HCl was added to the resulting solution. The mixture was heated at 80° C. for 2 h. After cooling to room temperature, the reaction mixture was filtered and washed with dichloromethane. The aqueous layer was basified with 2N NaOH and extracted with dichloromethane. The organic layers were combined, dried over MgSO4 and the solvent was evaporated under vacuum yielding compound 4-ethoxymethylpyrazole as a white oil. Yield: 44% (270 mg, 2.14 mmol).